5-(2-Methylbenzoyl)-2-furoic acid

• Molecular Formula: C13H10O4
• Molecular Weight: 230.22 g/mol
• IUPAC Name: 5-(2-methylbenzoyl)furan-2-carboxylic acid
• InChI: InChI=1S/C13H10O4/c1-8-4-2-3-5-9(8)12(14)10-6-7-11(17-10)13(15)16/h2-7H,1H3,(H,15,16)
• InChI Key: TWUDOTWQIDNKGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C2=CC=C(O2)C(=O)O

Description

5-(2-Methylbenzoyl)-2-furoic acid is a useful research compound. Its molecular formula is C13H10O4 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A warm solution of potassium hydroxide (28 g.) in water (60 ml.) and methanol (120 ml.) was added to a warm solution of methyl 5-(2-methylbenzoyl)-2-furoate [prepared as described in (c) above; 110 g.] in methanol (550 ml.) and the mixture was allowed to stand at ambient temperature for 1 hour. The solution was then basified by the addition of 2N aqueous sodium hydroxide solution (50 ml.) and allowed to stand at ambient temperature overnight. The alkaline solution thus obtained was evaporated to dryness and the residue was dissolved in water. The aqueous solution was magnetically stirred whilst it was made strongly acid by the addition of concentrated hydrochloric acid. The precipitate was collected and washed with water to give 5-(2-methylbenzoyl)-2-furoic acid (100.5 g.), m.p. 155°-157° C.